Cas no 1548995-57-8 (2-(diethoxymethyl)-4-methylcyclohexan-1-one)

• Product Name: 2-(diethoxymethyl)-4-methylcyclohexan-1-one
• CAS No: 1548995-57-8
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 6171754
• PubChem ID: 115480722
• Update Time: 2025-10-12

2-(diethoxymethyl)-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(diethoxymethyl)-4-methylcyclohexan-1-one
• EN300-1126920
• 1548995-57-8

• Inchi： 1S/C12H22O3/c1-4-14-12(15-5-2)10-8-9(3)6-7-11(10)13/h9-10,12H,4-8H2,1-3H3
• InChI Key： ULDPLXGGGQASCW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(CCC(C)C1)=O)OCC

Computed Properties

• Exact Mass: 214.15689456g/mol
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(diethoxymethyl)-4-methylcyclohexan-1-one

Introduction to 2-(diethoxymethyl)-4-methylcyclohexan-1-one (CAS No. 1548995-57-8)

2-(diethoxymethyl)-4-methylcyclohexan-1-one, a compound with the CAS number 1548995-57-8, is a cyclic ketone that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and organic synthesis. This compound is characterized by its cyclohexane ring, a ketone functional group, and the presence of diethoxymethyl and methyl substituents. These features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-(diethoxymethyl)-4-methylcyclohexan-1-one can be represented as follows: C₁₃H₂₄O₂. The diethoxymethyl group attached to the cyclohexane ring imparts additional functionality, enhancing its utility in synthetic pathways. The methyl group at the 4-position further modulates the compound's physical and chemical properties, such as solubility and reactivity.

In the realm of pharmaceutical research, 2-(diethoxymethyl)-4-methylcyclohexan-1-one has shown promise as a key intermediate in the synthesis of bioactive compounds. Recent studies have explored its role in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of potent anti-inflammatory agents. The researchers demonstrated that derivatives of 2-(diethoxymethyl)-4-methylcyclohexan-1-one exhibited significant anti-inflammatory activity, making them potential candidates for further clinical evaluation.

Beyond its pharmaceutical applications, 2-(diethoxymethyl)-4-methylcyclohexan-1-one has also been investigated for its use in organic synthesis. Its versatile reactivity allows it to participate in a wide range of chemical transformations, including Grignard reactions, Friedel-Crafts acylations, and Wittig reactions. These reactions are crucial for the construction of complex organic molecules with diverse functional groups. A notable example is its use in the synthesis of chiral intermediates for asymmetric catalysis, which is a critical area in modern organic chemistry.

The physical properties of 2-(diethoxymethyl)-4-methylcyclohexan-1-one, such as its boiling point, melting point, and solubility, have been extensively studied to optimize its use in various applications. It is generally found to be a colorless liquid with a characteristic odor. Its solubility in common organic solvents like ethanol and acetone makes it easy to handle and process in laboratory settings. Additionally, its stability under standard conditions ensures that it can be stored and transported without significant degradation.

In terms of safety and handling, while 2-(diethoxymethyl)-4-methylcyclohexan-1-one is not classified as a hazardous material, standard precautions should be taken when working with it. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, ensuring adequate ventilation in the laboratory, and following good laboratory practices (GLPs). These measures help minimize any potential risks associated with handling the compound.

The environmental impact of 2-(diethoxymethyl)-4-methylcyclohexan-1-one is another important consideration. Studies have shown that it has low toxicity to aquatic organisms and does not persist in the environment for extended periods. However, responsible disposal practices should still be followed to prevent any unintended environmental contamination.

In conclusion, 2-(diethoxymethyl)-4-methylcyclohexan-1-one (CAS No. 1548995-57-8) is a versatile compound with significant potential in both pharmaceutical research and organic synthesis. Its unique structural features and favorable physical properties make it an attractive intermediate for the development of new drugs and complex organic molecules. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the field of chemistry.